molecular formula C10H10BrN3O B8557221 5-(4-Aminophenyl)-2(1H)-pyrazinone hydrobromide CAS No. 89541-54-8

5-(4-Aminophenyl)-2(1H)-pyrazinone hydrobromide

Cat. No.: B8557221
CAS No.: 89541-54-8
M. Wt: 268.11 g/mol
InChI Key: JRMKRJCSRYBULL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Aminophenyl)-2(1H)-pyrazinone hydrobromide is a useful research compound. Its molecular formula is C10H10BrN3O and its molecular weight is 268.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

89541-54-8

Molecular Formula

C10H10BrN3O

Molecular Weight

268.11 g/mol

IUPAC Name

5-(4-aminophenyl)-1H-pyrazin-2-one;hydrobromide

InChI

InChI=1S/C10H9N3O.BrH/c11-8-3-1-7(2-4-8)9-5-13-10(14)6-12-9;/h1-6H,11H2,(H,13,14);1H

InChI Key

JRMKRJCSRYBULL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CNC(=O)C=N2)N.Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(4-benzyloxycarbonylaminophenyl)-2(1H)-pyrazinone (1.1 g) in 15% w/v hydrogen bromide in acetic acid solution (30 ml) was refluxed for 30 min. The yellow precipitate which formed was filtered off and it was washed with a little 1-propanol and then recrystallised from ethanol-water containing 2 drops of concentrated hydrobromic acid to give 5-(4-aminophenyl)-2(1H)-pyrazinone hydrobromide (1.03 m.p. >300° C.).
Name
5-(4-benzyloxycarbonylaminophenyl)-2(1H)-pyrazinone
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Three

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